Cas no 61479-41-2 (3,3'-1,3-Phenylenebis(oxy)dipropanoic acid)

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid is a bifunctional aromatic compound featuring a central phenyl ring linked via ether bridges to two propanoic acid groups. This structure imparts versatility in applications such as polymer synthesis, where it serves as a monomer for producing high-performance polyesters and polyamides. Its symmetrical design enhances thermal stability and mechanical properties in resulting materials. The carboxylic acid termini provide reactive sites for further functionalization, enabling covalent bonding in crosslinked networks or coordination with metal ions. The compound’s rigid yet flexible backbone contributes to controlled crystallinity in specialty polymers, making it valuable in advanced material science and pharmaceutical intermediate synthesis.
3,3'-1,3-Phenylenebis(oxy)dipropanoic acid structure
61479-41-2 structure
Product Name:3,3'-1,3-Phenylenebis(oxy)dipropanoic acid
CAS No:61479-41-2
MF:C12H14O6
MW:254.235964298248
CID:954573
PubChem ID:338575
Update Time:2025-11-02

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3''-[benzene-1,3-diylbis(oxy)]dipropanoic acid
    • 3-[3-(2-carboxyethoxy)phenoxy]propanoic acid
    • 1,3-Bis-(2-carboxyethoxy)-benzol
    • 1,3-Bis-(2-carboxy-ethoxy)-benzol
    • 3,3'-m-Phenylendioxy-di-propionsaeure
    • 3,3'-m-phenylenedioxy-di-propionic acid
    • 3-[3-(2-carboxyethyloxy)phenoxy]propanoic acid
    • AC1L7O4X
    • NSC361679
    • SBB071747
    • NSC-361679
    • 61479-41-2
    • MFCD12972344
    • 3,3'-(1,3-Phenylenebis(oxy))dipropanoicacid
    • DTXSID80320591
    • AKOS015998155
    • 3,3''-[1,3-Phenylenebis(oxy)]dipropanoic Acid
    • 3,3'-(1,3-Phenylenebis(oxy))dipropanoic acid
    • LS-07533
    • DS-014048
    • 3,3'-[1,3-phenylenebis(oxy)]dipropanoic acid
    • 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid
    • Inchi: 1S/C12H14O6/c13-11(14)4-6-17-9-2-1-3-10(8-9)18-7-5-12(15)16/h1-3,8H,4-7H2,(H,13,14)(H,15,16)
    • InChI Key: JYDYGJKGXBHJBD-UHFFFAOYSA-N
    • SMILES: O(CCC(=O)O)C1C=CC=C(C=1)OCCC(=O)O

Computed Properties

  • Exact Mass: 254.07902
  • Monoisotopic Mass: 254.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • PSA: 93.06
  • LogP: 1.39360

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid Pricemore >>

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Additional information on 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid

3,3'-1,3-Phenylenebis(oxy)dipropanoic Acid (CAS No. 61479-41-2): Properties, Applications, and Market Insights

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid (CAS No. 61479-41-2) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, often referred to as a phenylenebis(oxy) dipropanoic acid derivative, features a central benzene ring linked to two propanoic acid chains via ether bonds. Its chemical formula is C12H12O6, and it is known for its versatility in polymer chemistry, pharmaceuticals, and material science.

The growing interest in sustainable chemistry and green synthesis has brought attention to compounds like 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid. Researchers are exploring its potential as a building block for biodegradable polymers, aligning with the global push for eco-friendly materials. Additionally, its role in drug delivery systems and pharmaceutical intermediates has made it a subject of study in the context of advanced medical applications.

One of the key properties of 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid is its ability to act as a crosslinking agent in polymer networks. This characteristic is particularly useful in the development of high-performance coatings and adhesives, where thermal stability and mechanical strength are critical. The compound's dual carboxylic acid groups also make it a candidate for metal-organic frameworks (MOFs), which are gaining traction in gas storage and catalysis research.

In the pharmaceutical industry, 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid is investigated for its potential as a linker in prodrug formulations. This application leverages its biodegradability and compatibility with biological systems, addressing the demand for safer and more efficient drug delivery mechanisms. Furthermore, its structural similarity to naturally occurring metabolites opens doors for its use in bioconjugation chemistry.

The market for specialty chemicals like 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid is expanding, driven by advancements in material science and biomedical engineering. Companies are investing in scalable synthesis methods to meet the rising demand from sectors such as renewable energy, electronics, and healthcare. As regulatory frameworks emphasize sustainability, this compound's eco-friendly profile positions it favorably for future growth.

For researchers and industry professionals seeking reliable sources of 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid, quality and purity are paramount. Reputable suppliers adhere to stringent Good Manufacturing Practices (GMP) to ensure consistency in performance across applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound's integrity.

In summary, 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid (CAS No. 61479-41-2) is a multifaceted compound with significant potential in modern chemistry and industry. Its applications span from advanced materials to life sciences, reflecting its adaptability and relevance in addressing contemporary challenges. As innovation continues, this compound is poised to play a pivotal role in shaping sustainable and high-tech solutions.

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